Cas no 7783-63-3 (Titanium(IV) Fluoride)

• Product Name: Titanium(IV) Fluoride
• CAS No: 7783-63-3
• MF: F₄Ti
• MW: 123.860614776611
• MDL: MFCD00042545
• CID: 47841
• PubChem ID: 24860116
• Update Time: 2025-10-10

Titanium(IV) Fluoride Chemical and Physical Properties

Names and Identifiers

• Titanic fluoride
• Titanium tetrafluoride
• Titanium(IV) fluoride
• titanium fluoride
• s4872
• tetrafluorotitanium
• 51142-88-2
• A840304
• BCP28986
• tetrakis(fluoranyl)titanium
• 7783-63-3
• AKOS040754600
• CCG-266086
• EINECS 257-011-0
• TiF4
• EINECS 232-017-6
• UNII-T08RW8YRG1
• MFCD00042545
• CS-0082181
• Q126258
• DTXSID50894996
• DTXCID501324553
• 18025-22-4
• T08RW8YRG1
• Titanium(IV) Fluoride

• MDL： MFCD00042545
• Inchi： 1S/4FH.Ti/h4*1H;/q;;;;+4/p-4
• InChI Key： XROWMBWRMNHXMF-UHFFFAOYSA-J
• SMILES： [Ti](F)(F)(F)F

Computed Properties

• Exact Mass: 123.94200
• Monoisotopic Mass: 123.94156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Titanium tetrafluorochloride is a white powder with hygroscopicity.
• Density: 2.798 g/mL at 25 °C(lit.)
• Melting Point: >400°C
• Boiling Point: 284°C
• Solubility: Insoluble in water.
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 1.68080
• Merck: 14,9479
• Sensitiveness: Moisture Sensitive

Titanium(IV) Fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P260-P280-P301+P312+P330-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R20/21/22; R34
• Packing Group：II
• Hazard Level：8
• Storage Condition：Moisture Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Titanium(IV) Fluoride

Titanium(IV) Fluoride (CAS No 7783-63-3): A Comprehensive Overview

Titanium(IV) Fluoride, with the chemical formula TiF₄ and CAS number 7783-63-3, is a compound of significant interest in the field of materials science and chemical research. This inorganic compound, known for its unique crystalline structure and versatile properties, has found applications across various industries, including catalysis, electronics, and materials engineering. The growing body of research on Titanium(IV) Fluoride underscores its potential in advancing technological innovations and scientific understanding.

The molecular structure of Titanium(IV) Fluoride consists of a tetrahedral arrangement of fluorine atoms around a central titanium atom. This geometric configuration imparts exceptional stability and reactivity to the compound, making it a valuable candidate for numerous industrial processes. The compound's high melting point and thermal stability further enhance its utility in high-temperature applications, such as in the manufacturing of advanced ceramics and refractory materials.

In recent years, Titanium(IV) Fluoride has garnered attention for its role as a catalyst in organic synthesis. Researchers have discovered that it can facilitate various reactions, including hydrofluorination and dehydrofluorination processes, which are crucial for producing fluorinated compounds. These compounds are widely used in pharmaceuticals, agrochemicals, and specialty chemicals due to their enhanced stability and bioavailability. The catalytic properties of Titanium(IV) Fluoride make it an attractive alternative to traditional metal catalysts, offering improved efficiency and reduced environmental impact.

Moreover, Titanium(IV) Fluoride has been explored for its applications in electronic devices. Its electrical insulating properties combined with excellent thermal conductivity make it suitable for use in semiconductor packaging and heat sinks. Additionally, the compound's ability to form stable thin films has opened up possibilities in the development of optoelectronic materials. These films can be used in solar cells, light-emitting diodes (LEDs), and other optoelectronic devices, contributing to advancements in renewable energy technologies.

The versatility of Titanium(IV) Fluoride extends to its use as a precursor for more complex fluorinated materials. For instance, it can be used to synthesize titanium fluorides with tailored properties for specific applications. Such tailored materials have shown promise in areas like coatings for corrosion protection and lubricants for high-performance machinery. The ability to modify the physical and chemical properties of these materials through controlled synthesis processes highlights the importance of Titanium(IV) Fluoride as a building block in material science.

Recent studies have also delved into the environmental impact of using Titanium(IV) Fluoride. Researchers have been investigating methods to minimize waste generation during its production and application processes. Efforts are being made to develop more sustainable synthesis routes that reduce energy consumption and hazardous byproducts. These initiatives align with global efforts to promote green chemistry and sustainable industrial practices.

The future prospects of Titanium(IV) Fluoride appear promising, with ongoing research uncovering new applications and refining existing ones. As scientists continue to explore its potential, the compound is expected to play an increasingly significant role in addressing challenges across multiple sectors. From enhancing catalytic processes to enabling next-generation electronic devices, the applications of Titanium(IV) Fluoride are poised to expand, driven by both academic curiosity and industrial demand.